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Compound of Interest

Compound Name: acid chrome blue K

Cat. No.: B15129148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Acid Chrome Blue
K (also known as ACBK, C.I. Mordant Blue 31, CAS 3270-25-5) in aqueous and organic

solvents. This document is intended to be a valuable resource for researchers, scientists, and

professionals in drug development who utilize this dye in their work.

Introduction to Acid Chrome Blue K
Acid Chrome Blue K is a di-ortho-hydroxy-azo dye that functions as a metal indicator. Its

chemical structure and properties make it suitable for various applications, including in the

textile industry, metallurgical analysis, soil and plant analysis, and as an indicator for the

complexometric titration of metal ions such as calcium, magnesium, lead, and zinc. In recent

years, it has gained prominence as a novel metal indicator for visual, colorimetric detection in

Loop-mediated isothermal amplification (LAMP) assays.

Solubility of Acid Chrome Blue K
The solubility of a dye is a critical parameter for its application, influencing its storage, handling,

and performance in various assays. The following table summarizes the available quantitative

and qualitative solubility data for Acid Chrome Blue K.
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Solvent
Quantitative
Solubility

Qualitative
Description

Source(s)

Water Data not available

Soluble, forms a rose-

red solution which

turns grayish-blue in

alkaline conditions.

The aqueous solution

is noted to be

unstable and is often

used in a solid mixture

with sodium chloride.

Dimethyl Sulfoxide

(DMSO)
50 mg/mL (85.26 mM) -

Ethanol Data not available Soluble

Note: Ultrasonic assistance may be required for dissolution in DMSO. Hygroscopic DMSO can

significantly impact solubility, and the use of newly opened solvent is recommended.

Experimental Protocols for Solubility Determination
While specific experimental data on the solubility of Acid Chrome Blue K in water and ethanol

is not readily available in the literature, a standardized protocol can be employed to determine

these values quantitatively. The following methodologies are adapted from general procedures

for dye solubility assessment.

Gravimetric Method for Solubility Determination
This method involves preparing a saturated solution of the dye and then determining the mass

of the dissolved solid.

Materials:

Acid Chrome Blue K powder

Solvent of interest (e.g., deionized water, absolute ethanol)
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Volumetric flasks

Analytical balance

Magnetic stirrer and stir bars

Temperature-controlled water bath or incubator

Syringe filters (0.45 µm pore size)

Oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of Acid Chrome Blue K powder to a known volume of the solvent

in a sealed container (e.g., a volumetric flask).

Place the container in a temperature-controlled bath (e.g., 25 °C) and stir vigorously using

a magnetic stirrer for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After stirring, allow the solution to remain undisturbed at the constant temperature for

several hours to allow undissolved particles to settle.

Sample Collection and Analysis:

Carefully withdraw a known volume of the supernatant using a pre-weighed syringe fitted

with a 0.45 µm filter to remove any undissolved particles.

Dispense the filtered, saturated solution into a pre-weighed, dry container.

Determine the mass of the collected solution.

Evaporate the solvent by placing the container in an oven at a suitable temperature (e.g.,

105 °C) until a constant weight is achieved.
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After cooling to room temperature in a desiccator, weigh the container with the dried dye

residue.

Calculation:

The solubility (S) can be calculated in g/100 mL using the following formula: S = (Mass of

dried dye / Volume of solution collected) * 100

Spectrophotometric Method for Solubility Determination
This method is suitable for chromophoric compounds like Acid Chrome Blue K and relies on

Beer-Lambert's law.

Materials:

Acid Chrome Blue K powder

Solvent of interest

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation of a Standard Curve:

Prepare a stock solution of Acid Chrome Blue K of a known concentration in the solvent

of interest.

From the stock solution, prepare a series of dilutions of known concentrations.

Measure the absorbance of each dilution at the wavelength of maximum absorbance

(λmax) for Acid Chrome Blue K in that solvent.

Plot a calibration curve of absorbance versus concentration and determine the linear

regression equation.
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Preparation and Analysis of Saturated Solution:

Prepare a saturated solution as described in the gravimetric method (Section 3.1, step 1).

Withdraw a small aliquot of the clear supernatant and dilute it with a known volume of the

solvent to bring the absorbance within the linear range of the standard curve.

Measure the absorbance of the diluted solution at λmax.

Calculation:

Use the linear regression equation from the standard curve to determine the concentration

of the diluted solution.

Calculate the concentration of the original saturated solution by multiplying by the dilution

factor.

Application in Loop-Mediated Isothermal
Amplification (LAMP)
Acid Chrome Blue K serves as a visual indicator in LAMP assays by detecting changes in the

concentration of magnesium ions (Mg²⁺), which are essential for the reaction.

During the LAMP reaction, a large amount of DNA is synthesized, leading to the formation of

magnesium pyrophosphate as a byproduct. This process consumes Mg²⁺ ions from the

reaction mixture. Acid Chrome Blue K exhibits a distinct color change in response to the

decreasing concentration of free Mg²⁺, allowing for a simple, naked-eye detection of a positive

amplification reaction. The color of the solution changes from red in the presence of sufficient

Mg²⁺ (negative reaction) to blue when the Mg²⁺ concentration decreases (positive reaction).

Logical Workflow of ACBK in LAMP Assay
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Start: LAMP Reaction Mix
(DNA Template, Primers, Bst Polymerase, dNTPs, Mg²⁺, ACBK)

Negative Reaction:
No Target DNA Amplification No Target DNA

Positive Reaction:
Target DNA Amplification

 Target DNA Present

Mg²⁺ Concentration Remains High

Mg²⁺ Consumed to Form
Magnesium Pyrophosphate

Result: Red Solution
(ACBK-Mg²⁺ Complex)

Result: Blue Solution
(Free ACBK)

Click to download full resolution via product page

To cite this document: BenchChem. [The Solubility Profile of Acid Chrome Blue K: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15129148#solubility-of-acid-chrome-blue-k-in-water-
and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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